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Compound of Interest

Compound Name: Aspinonene

Cat. No.: B15546856

Aspinonene, a fungal secondary metabolite, has emerged as a molecule of interest for its
unique chemical architecture.[1] This technical guide provides a comprehensive overview of the
existing literature on aspinonene, focusing on its discovery, biosynthesis, and potential, yet
largely unexplored, biological activities. The information is tailored for researchers, scientists,
and drug development professionals, with a focus on presenting clear, actionable data and
methodologies.

Physicochemical Properties

Aspinonene is a polyketide characterized by a branched carbon skeleton and a complex
stereochemistry.[2][3] First isolated from the fungus Aspergillus ochraceus, its unique structure
has prompted investigations into its biosynthetic origins.[2]

Property Value Source

Molecular Formula CoH1604 [4]

(2R,3E,5S)-2-[(2R,3S)-3-

IUPAC Name methyloxiran-2-yllhex-3-ene- [2][3]
1,2,5-triol

Molecular Weight 188.22 g/mol [4]

CAS Number 157676-96-5 [2][4]

D-Xylitol, 2,3-anhydro-1-deoxy-
Synonyms 4-C-[(1E,3S)-3-hydroxy-1- [415]
buten-1-yl]-; CHEMBL249460
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Biosynthesis

The biosynthesis of aspinonene is closely linked to that of aspyrone, another metabolite
produced by A. ochraceus.[2][6] Feeding experiments using 2C-labelled acetates have
confirmed its origin as a branched pentaketide, assembled from one acetyl-CoA starter unit and
four malonyl-CoA extender units by a polyketide synthase (PKS).[1][3][6]

The proposed biosynthetic pathway involves the formation of a linear pentaketide intermediate
that undergoes a significant rearrangement.[1][7] A key bifurcation point in the pathway is a
hypothetical bisepoxide intermediate. This intermediate can either be reduced to form
aspinonene or oxidized to yield aspyrone.[1][2][3] Fermentation conditions, particularly the
concentration of dissolved oxygen, play a crucial role in determining the ratio of the two
metabolites, with lower oxygen levels favoring the production of aspinonene.[2][3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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